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Compound of Interest

Compound Name: Trixolane

Cat. No.: B1305267

Disclaimer: This document is intended for use by researchers, scientists, and drug
development professionals. A specific Safety Data Sheet (SDS) for Trixolane (CAS 47420-28-
0) is not readily available. The following procedures are based on the chemical properties of its
constituent moieties, 1,3-dioxolane and morpholine, and should be supplemented by a
thorough risk assessment before any experimental work begins.

Introduction

Trixolane (CAS: 47420-28-0; Chemical Name: 4-((2-Methyl-2-(3,4,5-trimethoxyphenyl)-1,3-
dioxolan-4-yl)methyl)morpholine) is a heterocyclic organic compound. Due to the presence of
the trimethoxyphenyl and morpholine scaffolds, it is of interest in drug discovery research.
Structurally similar compounds have been investigated for their potential as anticancer agents,
with some acting as tubulin polymerization inhibitors or as modulators of the PISK/mTOR
signaling pathway. This document provides guidelines for the safe handling, storage, and
experimental use of Trixolane.

Physicochemical Data
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Property Value
CAS Number 47420-28-0
Molecular Formula C1sH27NOe
Molecular Weight 353.41 g/mol
Likely a solid, though not definitively specified in
Appearance .
public sources.
Storage Temperature Room Temperature (in a dry, sealed container)

Hazard Identification and Safety Precautions

Given the absence of a specific SDS for Trixolane, a cautious approach based on its structural

components is warranted.
o 1,3-Dioxolane Moiety: 1,3-dioxolanes can be flammable and may cause eye irritation.

o Morpholine Moiety: Morpholine and its derivatives can be corrosive, flammable, and may
cause skin and eye irritation.

Potential Hazards:

o May be harmful if ingested, inhaled, or absorbed through the skin.

e May cause irritation to the skin, eyes, and respiratory tract.

e The toxicological properties have not been fully investigated.

Personal Protective Equipment (PPE) and Engineering Controls:

o Eye Protection: Chemical safety goggles or a face shield should be worn.

« Skin Protection: A laboratory coat and chemically resistant gloves (e.g., nitrile) are required.

» Respiratory Protection: All handling of solid Trixolane or its concentrated solutions should be
conducted in a certified chemical fume hood to avoid inhalation of dust or aerosols.
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Hygiene: Wash hands thoroughly after handling.

Handling and Storage Procedures

Handling:

Allow the container to equilibrate to room temperature before opening to prevent moisture
condensation.

Weigh and handle the solid compound in a chemical fume hood.
Prepare solutions in a well-ventilated area, preferably a fume hood.
Avoid the creation of dust.

Keep away from sources of ignition.

Storage:

Store in a tightly sealed container to prevent moisture absorption.
Keep in a cool, dry, and well-ventilated place.

Store away from strong oxidizing agents.

First Aid Measures

Eye Contact: Immediately flush with copious amounts of water for at least 15 minutes. Seek
medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.
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Experimental Protocols
Preparation of Stock Solutions

For in vitro cellular assays, Trixolane is likely soluble in organic solvents like dimethyl sulfoxide
(DMSO).

In a chemical fume hood, accurately weigh the desired amount of Trixolane.

Add the calculated volume of sterile, anhydrous DMSO to achieve the target stock
concentration (e.g., 10 mM).

Vortex or sonicate at room temperature until the compound is fully dissolved.

Dispense into single-use aliquots and store at -20°C or -80°C to maintain stability and
prevent repeated freeze-thaw cycles.

In Vitro Cell Proliferation Assay (MTT Assay)

This protocol outlines a common method to assess the cytotoxic or cytostatic effects of a
compound on a cancer cell line.

Materials:

o Cancer cell line (e.g., HeLa, A549)

o Complete cell culture medium (e.g., DMEM + 10% FBS)
» Trixolane stock solution (10 mM in DMSO)

e 96-well sterile cell culture plates

o MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in PBS (5
mg/mL)

o Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCI)

Procedure:
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o Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100
pL of complete medium and incubate for 24 hours.

o Compound Treatment: Prepare serial dilutions of Trixolane in complete medium from the
stock solution. The final DMSO concentration should not exceed 0.5% to avoid solvent-
induced toxicity. Replace the medium in the wells with 100 pL of the Trixolane dilutions.
Include vehicle control wells (medium with DMSO).

 Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% COz2 incubator.
o MTT Addition: Add 20 uL of MTT reagent to each well and incubate for 3-4 hours.

» Solubilization: Carefully remove the medium and add 150 pL of solubilization buffer to each
well to dissolve the formazan crystals.

» Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

» Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and
determine the ICso value.

Data Presentation

Table 1: Hypothetical Cell Viability Data for Trixolane

Trixolane Mean Absorbance

. Standard Deviation % Cell Viability
Concentration (M) (570 nm)

0 (Vehicle Control) 1.25 0.08 100

0.1 1.22 0.07 97.6

1 1.10 0.09 88.0

10 0.65 0.05 52.0

100 0.15 0.02 12.0
Visualizations
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Postulated Mechanism of Action: PIBK/ImTOR Pathway
Inhibition
Based on the known activities of other trimethoxyphenyl and morpholine-containing

compounds, a plausible mechanism of action for Trixolane is the inhibition of the PI3K/mTOR
signaling pathway.
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Caption: Postulated inhibitory effect of Trixolane on the PI3BK/mTOR signaling pathway.

Experimental Workflow for In Vitro Assay
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Caption: A typical workflow for evaluating the in vitro efficacy of Trixolane.

» To cite this document: BenchChem. [Standard Operating Procedure for Trixolane Handling
and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1305267#standard-operating-procedure-for-trixolane-
handling-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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